Cas no 2679950-20-8 ((2R)-2-amino-3-(dimethylcarbamoyl)propanoic acid, trifluoroacetic acid)

• Product Name: (2R)-2-amino-3-(dimethylcarbamoyl)propanoic acid, trifluoroacetic acid
• CAS No: 2679950-20-8
• MF: C₈H₁₃F₃N₂O₅
• MW: 274.194432973862
• MDL: MFCD34183295
• CID: 5645365
• PubChem ID: 165908901
• Update Time: 2025-06-14

(2R)-2-amino-3-(dimethylcarbamoyl)propanoic acid, trifluoroacetic acid Chemical and Physical Properties

Names and Identifiers

• 2679950-20-8
• (2R)-2-amino-3-(dimethylcarbamoyl)propanoic acid; trifluoroacetic acid
• EN300-28254115
• (2R)-2-amino-3-(dimethylcarbamoyl)propanoic acid, trifluoroacetic acid

• MDL： MFCD34183295
• Inchi： 1S/C6H12N2O3.C2HF3O2/c1-8(2)5(9)3-4(7)6(10)11;3-2(4,5)1(6)7/h4H,3,7H2,1-2H3,(H,10,11);(H,6,7)/t4-;/m1./s1
• InChI Key： LOZCHNLBYREUQI-PGMHMLKASA-N
• SMILES： FC(C(=O)O)(F)F.O=C(C[C@H](C(=O)O)N)N(C)C

Computed Properties

• Exact Mass: 274.07765601g/mol
• Monoisotopic Mass: 274.07765601g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 251
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 121Ų

Additional information on (2R)-2-amino-3-(dimethylcarbamoyl)propanoic acid, trifluoroacetic acid

Comprehensive Overview of (2R)-2-amino-3-(dimethylcarbamoyl)propanoic acid, trifluoroacetic acid (CAS No. 2679950-20-8)

The compound (2R)-2-amino-3-(dimethylcarbamoyl)propanoic acid, trifluoroacetic acid (CAS No. 2679950-20-8) is a specialized chiral amino acid derivative with significant applications in pharmaceutical research and organic synthesis. Its unique structure, featuring a dimethylcarbamoyl group and a trifluoroacetic acid moiety, makes it a valuable intermediate for drug development, particularly in the design of peptidomimetics and enzyme inhibitors. This article delves into its properties, synthesis, and relevance in modern scientific advancements, addressing common queries such as "What is the role of (2R)-2-amino-3-(dimethylcarbamoyl)propanoic acid in drug discovery?" and "How does trifluoroacetic acid enhance the stability of amino acid derivatives?".

In recent years, the demand for chiral building blocks like (2R)-2-amino-3-(dimethylcarbamoyl)propanoic acid has surged due to their critical role in asymmetric synthesis and biologics. Researchers often search for "CAS 2679950-20-8 solubility" or "synthetic routes for (2R)-2-amino-3-(dimethylcarbamoyl)propanoic acid" to optimize experimental protocols. The compound's trifluoroacetic acid salt form improves solubility in organic solvents, facilitating its use in peptide coupling reactions. Additionally, its dimethylcarbamoyl group contributes to enhanced metabolic stability, a hot topic in medicinal chemistry as scientists explore ways to prolong drug half-lives.

The stereochemistry of (2R)-2-amino-3-(dimethylcarbamoyl)propanoic acid is another focal point, as enantiopure compounds are essential for developing targeted therapies with minimal side effects. Questions like "Why is the (2R) configuration important in amino acid derivatives?" highlight the growing emphasis on chirality in drug design. The CAS 2679950-20-8 compound's compatibility with solid-phase peptide synthesis (SPPS) further underscores its utility in producing high-purity peptides, a trend driven by the rise of peptide-based therapeutics for conditions like diabetes and obesity.

From a technical perspective, the trifluoroacetic acid component in this compound aids in purification processes, a detail often queried as "How to remove trifluoroacetic acid from amino acid products?". This aspect is crucial for industries adhering to strict regulatory standards. Meanwhile, the dimethylcarbamoyl modification aligns with the broader exploration of carbamate-protected amino acids, which are pivotal in prodrug strategies—a trending topic in pharmacokinetics.

In summary, (2R)-2-amino-3-(dimethylcarbamoyl)propanoic acid, trifluoroacetic acid (CAS No. 2679950-20-8) represents a convergence of chiral specificity, synthetic versatility, and pharmaceutical relevance. Its applications span from academic research to industrial-scale production, addressing contemporary challenges in drug development and biomolecular engineering. By integrating insights from high-frequency search terms like "CAS 2679950-20-8 applications" and "trifluoroacetic acid in peptide synthesis", this overview bridges the gap between scientific literature and practical user inquiries.